Cas no 2680673-61-2 (Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680673-61-2
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5620872
• PubChem ID: 165928033
• Update Time: 2025-09-27

Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680673-61-2
• benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28300878
• Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C20H22N2O5/c1-26-12-10-16-9-11-21(19-13-17(22(24)25)7-8-18(16)19)20(23)27-14-15-5-3-2-4-6-15/h2-8,13,16H,9-12,14H2,1H3
• InChI Key： VJGLNOUKHMHVGL-UHFFFAOYSA-N
• SMILES： O(C)CCC1C2C=CC(=CC=2N(C(=O)OCC2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.6Ų

Additional information on Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Comprehensive Overview of Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680673-61-2)

Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680673-61-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a nitro group and a methoxyethyl side chain enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

In recent years, the demand for nitrogen-containing heterocycles like tetrahydroquinolines has surged, driven by their prominence in medicinal chemistry. Researchers are particularly interested in compounds such as Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate due to their potential as building blocks for central nervous system (CNS) therapeutics and anti-inflammatory agents. The nitro group in this compound can be further reduced to an amino group, opening avenues for the synthesis of more complex molecules.

The synthesis of Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate typically involves multi-step organic reactions, including cyclization, nitration, and esterification. These processes are optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's CAS No. 2680673-61-2 serves as a unique identifier in chemical databases, facilitating its traceability in research and commercial settings.

From an industrial perspective, Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with the broader trend of green pharmaceuticals, where the focus is on reducing the ecological footprint of drug manufacturing.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the structural similarity of tetrahydroquinolines to known neuroactive molecules, Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate could be a candidate for modulating neurotransmitter systems. This has sparked discussions in online forums and scientific communities, with queries like "tetrahydroquinoline derivatives in Alzheimer's research" becoming increasingly common.

In addition to its pharmaceutical relevance, Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate is also studied for its material science applications. Its aromatic and heterocyclic structure makes it a potential precursor for organic semiconductors and photovoltaic materials. This dual utility in both life sciences and advanced materials underscores its versatility.

For researchers and manufacturers, understanding the stability and storage conditions of CAS No. 2680673-61-2 is crucial. Proper handling ensures the compound's integrity and prevents degradation, which is vital for reproducible experimental results. Common search queries such as "how to store nitro-containing compounds" reflect this practical concern among users.

In summary, Benzyl 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680673-61-2) represents a fascinating intersection of chemistry, medicine, and materials science. Its structural complexity and functional groups offer numerous possibilities for innovation, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics and advanced materials.